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Compound of Interest

Compound Name: 2-Hydroxyestrone-13C6

Cat. No.: B12407710

For researchers, scientists, and drug development professionals, the accurate quantification of
2-hydroxyestrone (2-OHE1L), a key estrogen metabolite, is crucial for various fields of study,
including cancer research and hormone metabolism. Enzyme-linked immunosorbent assays
(ELISAS) offer a common method for this purpose. This guide provides a comparative overview
of the performance of different commercially available 2-hydroxyestrone ELISA kits, supported
by experimental data from published studies.

Performance Characteristics of 2-Hydroxyestrone
ELISA Kits

The selection of an appropriate ELISA kit is paramount for obtaining reliable and reproducible
results. Key performance indicators include sensitivity, precision (intra- and inter-assay
variability), and correlation with gold-standard analytical methods like gas chromatography-
mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-
MS/MS).

Below is a summary of the reported performance characteristics for several commercially
available 2-OHE1 ELISA Kkits. It is important to note that a direct head-to-head comparison
study is not readily available in the public domain. The data presented here is compiled from
individual validation studies and manufacturer-provided information.

Table 1: Performance Comparison of 2-Hydroxyestrone ELISA Kits
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Feature

Immuna Care
Estramet™ 2/16
ELISA

MyBioSource
Human 2-OHE1
ELISA Kit
(MBS9313388)

Krishgen
Biosystems
GENLISA™ Human
2-OHE1 ELISA

Assay Principle

Competitive ELISA

Sandwich ELISA

Sandwich ELISA

Serum, Plasma, Cell

Serum, Plasma, Cell

Culture Supernatant,

Sample Type Urine ) )
Culture Supernatant other biological
samples
Sensitivity 0.625 ng/mL[1][2] 1.0 nmol/L 0.124 ng/mL
Assay Range 0.625 - 20 ng/mL Data not available 0.32 - 20 ng/ml

Intra-Assay CV (%)

1.1 - 12.9% (Mean:
4.9%)[3]

< 15%][4]

Data not available

Inter-Assay CV (%)

5.3 - 14.4% (Mean:
9.5%)[3]

< 15%][4]

Data not available

Cross-Reactivity

Data not available

No significant cross-

reactivity with

analogues reported[4]

Data not available

Correlation with GC-
MS

Well-correlated[1][2]

Data not available

Data not available

Experimental Protocols: A Closer Look at Validation

Detailed methodologies are essential for understanding the context of the presented

performance data. The following protocols are based on a study that rigorously evaluated the

performance of a commercially available 2-OHE1 ELISA kit[1][2].

Sample Preparation (Urine)

e Collection: First morning void or 24-hour urine samples are collected.

 Stabilization: Samples should be immediately cooled and stored at -20°C or lower if not

analyzed promptly. For long-term storage, -80°C is recommended.
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Thawing and Centrifugation: Prior to the assay, frozen samples are thawed at room
temperature and centrifuged to remove any particulate matter.

ELISA Procedure (Competitive Assay)

The following is a generalized protocol for a competitive ELISA, as described for the Immuna

Care Estramet™ Kkit.

Standard and Sample Addition: Aliquots of standards, controls, and urine samples are added
to the wells of a microtiter plate.

Enzyme Conjugate Addition: A 2-OHE1-enzyme conjugate is added to each well. This
conjugate will compete with the 2-OHE1 in the sample for binding to the antibody-coated on
the plate.

Incubation: The plate is incubated to allow for competitive binding.
Washing: The plate is washed to remove any unbound sample and enzyme conjugate.

Substrate Addition: A chromogenic substrate is added to the wells. The enzyme on the bound
conjugate will convert the substrate, leading to a color change.

Stopping the Reaction: A stop solution is added to halt the color development.

Absorbance Reading: The optical density (OD) of each well is read using a microplate reader
at a specific wavelength. The intensity of the color is inversely proportional to the
concentration of 2-OHEL1 in the sample.

Performance Parameter Evaluation

Sensitivity: The lowest concentration of 2-OHEL1 that can be reliably distinguished from zero.
This is often calculated as the mean of the zero standard minus two or three standard
deviations.

Precision (Reproducibility):

o Intra-Assay Precision: Determined by assaying multiple replicates of samples with low,
medium, and high concentrations of 2-OHE1 on the same plate. The coefficient of
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variation (CV) is calculated for each set of replicates.

o Inter-Assay Precision: Determined by assaying the same samples on different days or with
different kit lots. The CV is calculated across the different assays.

e Accuracy (Correlation with a Reference Method):

o A panel of samples is analyzed using both the ELISA kit and a gold-standard method like
GC-MS or LC-MS/MS.

o The results from the two methods are then compared using statistical analyses, such as
linear regression and calculation of the correlation coefficient (r), to determine the level of
agreement.

Visualizing the Workflow and Pathway

To better illustrate the processes involved, the following diagrams were generated using the
DOT language.

Data Analysis

Click to download full resolution via product page

Generalized workflow for a competitive 2-hydroxyestrone ELISA.
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Simplified metabolic pathway of estrone to 2-hydroxyestrone.

Conclusion

The choice of a 2-hydroxyestrone ELISA kit should be guided by the specific requirements of
the study, including sample type, required sensitivity, and the level of precision needed. While
the Immuna Care Estramet™ kit has been evaluated in multiple peer-reviewed studies,
providing a good baseline for performance expectations, newer kits from other manufacturers
may also offer reliable alternatives. Researchers are encouraged to perform their own in-house
validation to ensure the chosen kit meets the demands of their specific application. The data
and protocols presented in this guide serve as a valuable starting point for this evaluation
process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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